Cas no 24386-79-6 (9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one)

9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one structure
24386-79-6 structure
Product Name:9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one
CAS No:24386-79-6
MF:C12H17N5O5
MW:311.293882131577
CID:2660921
Update Time:2024-02-29

9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Dimethylamino-9-β-D-ribofuranosyl-9H-purin-2(1H)-one
    • N,N-Dimethylisoguanosine
    • 9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one
    • Inchi: 1S/C12H17N5O5/c1-16(2)9-6-10(15-12(21)14-9)17(4-13-6)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,3H2,1-2H3,(H,14,15,21)/t5-,7-,8-,11-/m1/s1
    • InChI Key: VMSNRRDOPQRPIX-IOSLPCCCSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC(NC1=2)=O)N(C)C)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 487
  • XLogP3: -1.2
  • Topological Polar Surface Area: 132

9-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(dimethylamino)-3H-purin-2-one Related Literature

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